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Compound of Interest

Compound Name: 9-Pahsa

Cat. No.: B593267 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and operational integrity.

This guide provides essential information on the proper disposal procedures for 9-PAHSA (9-

palmitic acid hydroxy stearic acid), a bioactive lipid with growing interest in metabolic and

inflammatory disease research. While a specific Safety Data Sheet (SDS) for 9-PAHSA is not

readily available in the public domain, this document extrapolates best practices from the

available data on its constituent components and general guidelines for fatty acid derivatives.

Understanding 9-PAHSA: Key Chemical and
Physical Properties
9-PAHSA is a fatty acid ester of a hydroxy fatty acid (FAHFA), formed by the esterification of

palmitic acid and 9-hydroxystearic acid.[1][2] Understanding its chemical identity is crucial for

safe handling and disposal.
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Property Value Source

Molecular Formula C₃₄H₆₆O₄ [1][2]

Molecular Weight 538.9 g/mol [1][2]

Appearance Solid [2]

Melting Point 33.5 °C

Storage Temperature 2-8°C

Solubility

Soluble in DMF (20 mg/ml),

DMSO (15 mg/ml), and

Ethanol (20 mg/ml). Sparingly

soluble in a 1:1 solution of

Ethanol:PBS (pH 7.2) (0.5

mg/ml).

[1][3]

Stability
Stable for at least 2 years

when stored properly.
[1]

General Safety Precautions and Personal Protective
Equipment (PPE)
When handling 9-PAHSA, as with any laboratory chemical, adherence to standard safety

protocols is paramount.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any potential aerosols or dust.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves. It is important to dispose of

contaminated gloves after use in accordance with good laboratory practices.[4]
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Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[4]

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.

Step-by-Step Disposal Procedure for 9-PAHSA
The disposal of 9-PAHSA should be managed as chemical waste, following institutional and

local regulations. As it is a fatty acid derivative, the general principles for disposing of such

compounds apply.

Waste Collection:

Collect waste 9-PAHSA, including any contaminated materials (e.g., pipette tips, weighing

boats, gloves), in a designated and clearly labeled hazardous waste container.

The container should be compatible with the chemical properties of 9-PAHSA and any

solvents used. A high-density polyethylene (HDPE) or glass container is generally suitable.

Ensure the container is kept closed when not in use.[5]

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "9-palmitic acid

hydroxy stearic acid," and the approximate quantity.

Include any solvent(s) present in the waste mixture on the label.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong acids.[4]

Secondary containment is recommended to prevent spills.[5]

Disposal:
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Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal company.[5]

Do not dispose of 9-PAHSA down the drain or in regular trash.

Logical Workflow for 9-PAHSA Disposal
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Caption: Logical workflow for the proper disposal of 9-PAHSA.
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Experimental Protocols: Decontamination of
Glassware
For reusable glassware contaminated with 9-PAHSA, a thorough cleaning procedure is

necessary.

Initial Rinse: Rinse the glassware with a suitable organic solvent in which 9-PAHSA is

soluble, such as ethanol or acetone. Collect this solvent rinse as hazardous waste.

Washing: Wash the glassware with a laboratory detergent and hot water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the glassware to dry completely before reuse.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult with your Environmental

Health and Safety (EHS) department for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593267?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

